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Compound of Interest

2-Chloro-6-

Compound Name:
(methyithio)benzaldehyde

CAS No.: 201987-39-5

Cat. No.: B1441255

Get Quote

Executive Summary

2-Chloro-6-(methylthio)benzaldehyde represents a specialized class of "push-pull" aromatic
aldehydes where the electrophilic carbonyl is flanked by an electron-withdrawing chlorine atom
and an electron-donating methylthio group. This 2,6-disubstitution pattern creates significant
steric crowding, forcing the aldehyde group out of planarity with the benzene ring. This
conformation is energetically favorable for subsequent cyclization reactions, making the
molecule a high-value intermediate for synthesizing 1,2-benzisothiazoles and sulfanone-based
herbicides.

Molecular Architecture & Electronic Properties

The reactivity of this molecule is defined by the interplay between steric hindrance and
electronic effects.

 Steric Ortho-Effect: The bulky chlorine and methylthio groups at the 2- and 6-positions
bracket the aldehyde functionality. This "ortho-ortho" substitution restricts the rotation of the
formyl group (
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), often locking it into a conformation that favors intramolecular attack by the neighboring
sulfur atom during heterocycle formation.

e Electronic Push-Pull:
o Chlorine (

): Inductively withdrawing (

), it deactivates the ring but activates the adjacent positions for nucleophilic attack if further
substitution is required.

o Methylthio (

): A strong resonance donor (

), it increases electron density at the para and ortho positions, modulating the
electrophilicity of the carbonyl carbon.

Property Value | Characteristic

CAS Number 201987-39-5

Molecular Formula

Molecular Weight 186.66 g/mol

Appearance Light yellow solid / precipitate

Soluble in DMF, DMSO, Ethyl Acetate; Insoluble

Solubility o Wat
in Water

Key Functional Groups Aryl Aldehyde, Aryl Chloride, Aryl Thioether

Synthetic Protocol: Nucleophilic Aromatic Substitution (

)

The most robust synthesis involves the regioselective displacement of one chlorine atom in 2,6-
dichlorobenzaldehyde by a thiomethoxide nucleophile.

Mechanism of Action
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The reaction proceeds via an

mechanism. The aldehyde group at position 1 acts as an electron-withdrawing group (EWG),
stabilizing the Meisenheimer complex intermediate formed when the thiomethoxide anion
attacks the C-2 or C-6 position.

Experimental Workflow

Reagents: 2,6-Dichlorobenzaldehyde (1.0 eq), Sodium Thiomethoxide (1.1 eq), DMF (Solvent).
[11[2]

Preparation: Dissolve 2,6-dichlorobenzaldehyde (e.g., 20 g, 114 mmol) in anhydrous N,N-
dimethylformamide (DMF) under an inert nitrogen atmosphere.

Nucleophilic Attack: Cool the solution to 0°C to suppress over-substitution (formation of the
bis-methylthio product).

Addition: Slowly add sodium thiomethoxide (8.81 g, 125 mmol) portion-wise. The controlled
addition is critical to maintain regioselectivity.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12—-16 hours.
Monitor via TLC or LC-MS for the disappearance of the starting dichloride.

Workup: Pour the reaction mixture into ice-cold water. The product, being lipophilic, will
precipitate as a yellow solid.

Purification: Collect the solid by vacuum filtration. Wash with cold water to remove residual
DMF and inorganic salts. Dry under vacuum.

Yield: Typical yields range from 85% to 92%.

2,6-Dichlorobenzaldehyde
(Electrophilic Precursor) Nucleophilic Attack =~ —————————————————_

i 1
I I
| Meisenheimer Complex : - NaCl (Elimination 2-Chloro-6-(methylthio)benzaldehyde
/: (Stabilized by -CHO) ! (Yellow Solid)
I I
___________________ 1

NaSMe (1.1 eq)
DMF, 0°C -> RT
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Click to download full resolution via product page

Figure 1: S_NAr synthesis pathway converting 2,6-dichlorobenzaldehyde to the target scaffold.

Reactivity Profile & Downstream Applications

This scaffold is a "linchpin" intermediate. Its dual functionality allows it to diverge into two major
chemical spaces: Benzisothiazoles (antivirals) and Sulfanones (herbicides).

A. Cyclization to 1,2-Benzisothiazoles

The proximity of the aldehyde oxygen and the methylthio sulfur allows for oxidative cyclization

or condensation with nitrogen nucleophiles.
e Reaction: Treatment with hydroxylamine (

) yields the oxime. Subsequent activation can lead to ring closure involving the sulfur atom,
forming the benzisothiazole core found in HCV inhibitors.

B. Synthesis of Sulfanone Herbicides

The aldehyde moiety is frequently subjected to Horner-Wadsworth-Emmons (HWE) reactions

to attach complex phosphonate or sulfoximine side chains.

e Protocol: React 2-chloro-6-(methylthio)benzaldehyde with a phosphonate ylide and a
base (

-BuLi) to form the styryl linkage characteristic of Nrf2 activators and triketone herbicides.

2-Chloro-6-(methylthio)benzaldehyde

+ NH20OH-HCI \ + Phosphonate / n-BuLi

(Condensation) (HWE Reaction)
Oxime Derivative Styryl Sulfoximines
(Precursor to Benzisothiazoles) (Nrf2 Activators / Herbicides)
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Figure 2: Divergent synthetic utility of the scaffold in medicinal and agrochemistry.
Analytical Characterization
Researchers should validate the structure using the following spectroscopic markers:
e NMR (300 MHz, DMSO-
):
o Aldehyde (
): Singlet at
ppm. The downfield shift is pronounced due to the ortho-chloro electron withdrawal.
o Methylthio (
): Singlet at
ppm.

o Aromatic Region: Multiplets at
ppm (3 protons).
e LC-MS:
o Expect a molecular ion peak

at 187/189 (characteristic 3:1 chlorine isotope pattern).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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